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Compound of Interest

Compound Name: Fmoc-9-aminononanoic acid

Cat. No.: B1463676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-9-aminononanoic acid is a versatile bifunctional molecule increasingly utilized in the

fields of biomaterials, drug delivery, and biosensor development.[1][2] Its structure, comprising

a long nine-carbon aliphatic chain, a terminal carboxylic acid, and an amine group protected by

a fluorenylmethoxycarbonyl (Fmoc) group, allows for the strategic modification of various

surfaces. The long alkyl chain provides a hydrophobic spacer, while the carboxylic acid enables

covalent attachment to amine-functionalized substrates. The Fmoc group, well-known for its

role in solid-phase peptide synthesis, can be retained to modulate surface properties or

selectively removed to expose a primary amine for further conjugation.[1][3]

These application notes provide detailed protocols for the functionalization of surfaces with

Fmoc-9-aminononanoic acid, methods for characterizing the modified surfaces, and an

example of its application in creating a bioactive interface.

Physicochemical Properties of Fmoc-9-
aminononanoic Acid
A clear understanding of the properties of Fmoc-9-aminononanoic acid is crucial for its

effective application in surface functionalization.
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Property Value Reference

CAS Number 212688-52-3 [4][5]

Molecular Formula C₂₄H₂₉NO₄ [4]

Molecular Weight 395.6 g/mol [4]

Appearance White to off-white powder -

Purity >98% [4]

Solubility

Soluble in organic solvents

such as DMF, DMSO, and

alcohols.

-

Application: Creation of a Bioactive Surface for
Further Conjugation
This section details the process of functionalizing a substrate to create a surface that can be

used for the subsequent immobilization of biomolecules. The process involves activating a

surface with amine groups, coupling Fmoc-9-aminononanoic acid, and then selectively

deprotecting the Fmoc group to expose a primary amine.
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Surface Preparation

Functionalization

Deprotection & Further Use

Characterization

Start: Substrate (e.g., Silicon Wafer, Glass Slide)

Substrate Cleaning

Surface Amination (e.g., APTES treatment)

Covalent Coupling of
Fmoc-9-aminononanoic Acid

Washing Step

Contact Angle XPS

Fmoc Deprotection

Washing Step FTIR Ellipsometry

Biomolecule Conjugation
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Molecular Level

Cellular Response

Functionalized Surface
(with exposed RGD peptide)

Cell Surface Integrin Receptor

Binding

Cell Adhesion

Intracellular Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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